Cas no 7467-70-1 ( )
structure
Product Name:
CAS No:7467-70-1
MF:C20H16N2O2S
MW:348.418243408203
CID:979802
PubChem ID:344214
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 4-amino-N-phenanthren-2-ylbenzenesulfonamide
- AC1L801Q
- NSC401000
- NSC-401000
- 7467-70-1
- 4-Amino-N-(phenanthren-2-yl)benzene-1-sulfonamide
- DTXSID30322328
- 4-Amino-N-(2-phenanthryl)benzenesulfonamide
- 4-amino-N-phenanthren-2-yl-benzenesulfonamide
- DS-014866
-
-
- Inchi: 1S/C20H16N2O2S/c21-16-7-10-18(11-8-16)25(23,24)22-17-9-12-20-15(13-17)6-5-14-3-1-2-4-19(14)20/h1-13,22H,21H2
- InChI Key: VAPSTEIWXDGTPS-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)N)(NC1=CC=C2C3C=CC=CC=3C=CC2=C1)(=O)=O
Computed Properties
- Exact Mass: 348.09338
- Monoisotopic Mass: 348.09324893g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 3
- Complexity: 551
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 80.6Ų
Experimental Properties
- PSA: 72.19
- LogP: 6.11100
Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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